Cas no 1725-14-0 (1-Oxa-8-thiacyclononadecan-19-one)

1-Oxa-8-thiacyclononadecan-19-one structure
1725-14-0 structure
Product Name:1-Oxa-8-thiacyclononadecan-19-one
CAS No:1725-14-0
MF:C17H32O2S
MW:300.499784469604
CID:181476
PubChem ID:53440550
Update Time:2025-04-19

1-Oxa-8-thiacyclononadecan-19-one Chemical and Physical Properties

Names and Identifiers

    • 1-Oxa-8-thiacyclononadecan-19-one
    • 12-Thiaoctadecanolide
    • Undecanoicacid, 11-[(6-hydroxyhexyl)thio]-, r-lactone (7CI)
    • 1725-14-0
    • DTXSID80702651
    • Inchi: 1S/C17H32O2S/c18-17-13-9-5-3-1-2-4-7-11-15-20-16-12-8-6-10-14-19-17/h1-16H2
    • InChI Key: VSEBYBCAJUTPJV-UHFFFAOYSA-N
    • SMILES: S1CCCCCCOC(CCCCCCCCCC1)=O

Computed Properties

  • Exact Mass: 300.21246
  • Monoisotopic Mass: 300.212
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6A^2
  • XLogP3: 5.7

Experimental Properties

  • PSA: 26.3
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